Cas no 2248285-82-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate
• CAS No: 2248285-82-5
• MF: C₂₃H₁₇NO₄
• MW: 371.385386228561
• CID: 6435497
• PubChem ID: 165723950
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate
• 2248285-82-5
• EN300-6523202

• Inchi： 1S/C23H17NO4/c1-15-9-5-6-12-17(15)20(16-10-3-2-4-11-16)23(27)28-24-21(25)18-13-7-8-14-19(18)22(24)26/h2-14,20H,1H3
• InChI Key： KOUHWAODGUIBOG-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)C1C=CC=CC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 371.11575802g/mol
• Monoisotopic Mass: 371.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate (CAS No: 2248285-82-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate, identified by its CAS number 2248285-82-5, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound features a complex structural framework that combines an isoindole core with acetic acid derivatives, making it a subject of interest for medicinal chemists exploring novel bioactive scaffolds.

Structurally, the molecule is characterized by a 1,3-dioxo group attached to a dihydro-1H-isoindol backbone, which is further substituted with 2-(2-methylphenyl)-2-phenylacetate. This particular arrangement of functional groups suggests potential interactions with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The presence of aromatic rings and electron-withdrawing groups enhances its binding affinity and specificity, which are crucial for drug development.

In recent years, there has been growing interest in isoindole derivatives due to their versatile pharmacological properties. Studies have demonstrated that isoindole structures can modulate various biological processes, including inflammation, pain perception, and neurodegeneration. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate (CAS No: 2248285-82-5) is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its ability to interact with multiple targets simultaneously. The dihydroisoindol moiety is known to exhibit inhibitory activity against certain enzymes by occupying active sites through hydrogen bonding and hydrophobic interactions. Additionally, the acetic acid derivative moiety can engage in carboxylate-mediated interactions with proteins, further enhancing its pharmacological profile. Such dual-target engagement is highly desirable in modern drug design strategies aimed at achieving higher efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with remarkable accuracy. Molecular docking studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate (CAS No: 2248285-82-5) have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. These findings align well with experimental observations suggesting that isoindole derivatives can serve as potent anti-inflammatory agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. The introduction of the dioxo group at the 1-position of the isoindole ring enhances electrophilicity, making it more susceptible to nucleophilic attack by biological substrates. This feature is particularly valuable for designing prodrugs or bioavailable analogs.

Pharmacokinetic studies have also been conducted to evaluate the metabolic stability and biodistribution of this compound. Preliminary results indicate that it exhibits moderate solubility in both aqueous and lipid environments, suggesting potential oral bioavailability. Furthermore, preliminary toxicity assessments have shown no significant adverse effects at therapeutic doses, reinforcing its safety profile for further development.

The field of medicinal chemistry continues to evolve rapidly, driven by the discovery of novel molecular scaffolds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenyl)-2-phenylacetate (CAS No: 2248285-82-5). Researchers are increasingly leveraging structure-based drug design approaches to optimize bioactivity while minimizing off-target effects. The unique structural features of this compound make it an attractive candidate for further exploration in therapeutic areas such as oncology and neurology.

In conclusion,1,3-dioxo-2,3-dihydro-1H-indol derivatives hold immense promise as next-generation pharmaceuticals due to their diverse biological activities and structural versatility. The compound identified under CAS No: 2248285825 exemplifies how innovative molecular design can lead to the discovery of potent bioactive agents with significant therapeutic potential. As research progresses,this molecule will continue to be a valuable tool for scientists striving to develop safer and more effective treatments for human diseases.